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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone, a key intermediate in the

synthesis of various pharmaceutical agents. This document collates available data on its

physicochemical characteristics, details experimental protocols for its synthesis and property

determination, and illustrates its role in significant synthetic pathways. The information

presented is intended to support research and development activities within the pharmaceutical

and chemical industries.

Introduction
2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone (CAS No. 204205-33-4) is a

halogenated ketone that serves as a critical building block in organic synthesis.[1] Its unique

structure, featuring a brominated alpha-carbon, a fluorinated phenyl ring, and a cyclopropyl

group, makes it a valuable precursor for creating complex molecules with specific steric and

electronic properties.[1] Notably, it is a pivotal intermediate in the production of the antiplatelet

drug Prasugrel.[1] This guide aims to consolidate the known physical properties of this

compound and provide detailed experimental context for its synthesis and application.
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Physicochemical Properties
The physical properties of 2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone are

summarized in the table below. These properties are essential for its handling, characterization,

and application in synthetic chemistry.

Property Value Reference(s)

Molecular Formula C₁₁H₁₀BrFO [2][3]

Molecular Weight 257.1 g/mol [2][3]

Appearance
Yellow to light brown oil or low-

melting solid
[4]

Boiling Point 293.012 °C at 760 mmHg [1][4]

Density 1.574 g/cm³ [1][4]

Flash Point 131.009 °C [1][4]

Refractive Index 1.592 [1][4]

Vapor Pressure 0.002 mmHg at 25 °C [4]

Solubility
Chloroform (Sparingly), Ethyl

Acetate (Slightly)
[4]

Storage Conditions 2-8°C, under inert atmosphere [5]

Experimental Protocols
Synthesis of 2-Bromo-2-(2-fluorophenyl)-1-
cyclopropylethanone
A general and efficient method for the synthesis of 2-Bromo-2-(2-fluorophenyl)-1-
cyclopropylethanone involves the bromination of its precursor, 1-cyclopropyl-2-(2-

fluorophenyl)ethanone.[2]

Materials:
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1-cyclopropyl-2-(2-fluorophenyl)ethanone

Iodine monobromide

1-butyl-3-methylimidazolium bromide

Anhydrous tetrahydrofuran (THF)

Ethyl acetate

Saturated sodium bisulfite solution

Ethanol

Ice water

Procedure:

In a suitable reaction vessel, dissolve 1-cyclopropyl-2-(2-fluorophenyl)ethanone (100 mmol),

iodine monobromide (300 mmol), and 1-butyl-3-methylimidazolium bromide (40 mmol) in 150

mL of anhydrous tetrahydrofuran.[2]

Stir the reaction mixture at 40 °C for 4 hours.[2]

Upon completion, cool the mixture to room temperature.[2]

Quench the reaction by adding ice water.[2]

Extract the product with ethyl acetate.[2]

Wash the organic phase with a saturated sodium bisulfite solution.[2]

Concentrate the organic phase under reduced pressure.[2]

Purify the crude product by recrystallization from ethanol to yield 2-Bromo-2-(2-
fluorophenyl)-1-cyclopropylethanone.[2]
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The following are general protocols for determining the key physical properties of liquid organic

compounds, applicable to 2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone.

3.2.1. Boiling Point Determination (Capillary Method)

Apparatus:

Thiele tube or melting point apparatus

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source

Procedure:

Place a small amount of the liquid sample into the fusion tube.

Invert the sealed capillary tube and place it into the fusion tube with the open end

submerged in the liquid.

Attach the fusion tube to the thermometer and place the assembly in a Thiele tube containing

a high-boiling liquid (e.g., mineral oil).

Heat the apparatus slowly and uniformly.[6]

Observe the capillary tube. The temperature at which a rapid and continuous stream of

bubbles emerges from the capillary is the boiling point.[6]

3.2.2. Density Determination

Apparatus:

Pycnometer or graduated cylinder

Analytical balance
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Procedure:

Weigh a clean, dry pycnometer or a graduated cylinder (W1).

Fill the container with the liquid sample to a known volume.

Weigh the container with the liquid (W2).

The density is calculated as (W2 - W1) / Volume.

3.2.3. Refractive Index Determination

Apparatus:

Abbe refractometer

Light source (sodium D line)

Pipette

Procedure:

Calibrate the Abbe refractometer using a standard sample with a known refractive index.

Place a few drops of the liquid sample onto the prism of the refractometer.[7]

Close the prism and allow the temperature to equilibrate (typically 20 °C).[7]

Adjust the refractometer to bring the dividing line between the light and dark fields into sharp

focus on the crosshairs of the eyepiece.[8]

Read the refractive index from the instrument's scale.[8]

Applications in Synthesis
2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone is a versatile intermediate. Its

applications in the synthesis of Prasugrel and novel antioxidant agents are highlighted below.

Synthesis of Prasugrel
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This compound is a key intermediate in the synthesis of Prasugrel, an antiplatelet drug used to

prevent thrombosis.[1] The synthetic pathway leverages the reactivity of the bromine atom for

subsequent chemical transformations.

2-Bromo-2-(2-fluorophenyl)-
1-cyclopropylethanone

Reaction with
5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one

Intermediate Product

Hydrolysis and Acetylation

Prasugrel

Thiosemicarbazones

Semi-Hantzsch Cyclization
(Et3N catalyst)

2-Bromo-2-(2-fluorophenyl)-
1-cyclopropylethanone

4-cyclopropyl-5-(2-fluorophenyl)arylhydrazono-
2,3-dihydrothiazole derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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